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Compound of Interest

Compound Name:
3,5-diamino-1H-pyrazole-4-

carbonitrile

Cat. No.: B1315754 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 3,5-diamino-1H-pyrazole-4-carbonitrile
was located. The following disposal procedures are based on safety data for structurally similar

pyrazole-based compounds. It is imperative to treat this chemical as potentially hazardous and

to consult with your institution's Environmental Health and Safety (EHS) department for specific

guidance.

The proper disposal of 3,5-diamino-1H-pyrazole-4-carbonitrile is critical for laboratory safety

and environmental protection. Due to its chemical structure, it should be handled as a

hazardous substance. Adherence to established protocols for chemical waste is mandatory.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including:

Chemical-resistant gloves (e.g., nitrile)

Safety glasses or goggles

A lab coat

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or aerosols.[1]
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Hazard Profile Summary
The hazard information below is extrapolated from related pyrazole compounds. Treat 3,5-
diamino-1H-pyrazole-4-carbonitrile as possessing similar risks.

Hazard Classification Description GHS Hazard Statement

Acute Toxicity

Harmful if swallowed, in

contact with skin, or if inhaled.

[2][3]

H302 + H312 + H332

Skin Irritation Causes skin irritation.[1][3][4] H315

Eye Irritation
Causes serious eye irritation.

[1][3][4]
H319

Respiratory Irritation
May cause respiratory

irritation.[1]
H335

Step-by-Step Disposal Protocol
The recommended method for the disposal of 3,5-diamino-1H-pyrazole-4-carbonitrile and its

associated waste is through a licensed chemical waste disposal service.[3][4][5]

Step 1: Waste Segregation

Proper segregation is the foundational step to prevent unintended chemical reactions and

ensure compliant disposal.[5]

Solid Waste:

Collect unused or expired solid 3,5-diamino-1H-pyrazole-4-carbonitrile in a clearly

labeled, sealed, and chemically compatible container.

All contaminated disposable materials, such as weighing paper, pipette tips, gloves, and

tubes, must be placed in a designated solid chemical waste container.[5]

Liquid Waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1315754?utm_src=pdf-body
https://www.benchchem.com/product/b1315754?utm_src=pdf-body
https://www.fishersci.co.uk/store/msds?partNumber=11472407&productDescription%3D3-AMINOPYRAZOLE-4-CARBONITRILE%2C+98%25%2C1G&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC166850050&countryCode=US&language=en
https://aksci.com/sds/9274CT_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC166850050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC131741000&productDescription=PYRAZOLE%2C+98%25+100GRPYRAZOLE%2C&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/9274CT_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC166850050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC131741000&productDescription=PYRAZOLE%2C+98%25+100GRPYRAZOLE%2C&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/9274CT_SDS.pdf
https://www.benchchem.com/product/b1315754?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC166850050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC131741000&productDescription=PYRAZOLE%2C+98%25+100GRPYRAZOLE%2C&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Methylpiperidino_Pyrazole_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Methylpiperidino_Pyrazole_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.benchchem.com/product/b1315754?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Methylpiperidino_Pyrazole_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solutions containing 3,5-diamino-1H-pyrazole-4-carbonitrile must be collected in a

separate, sealed, and clearly labeled container for liquid chemical waste.[5]

Do not mix with other incompatible waste streams.

Under no circumstances should this chemical or its solutions be disposed of down the

drain.[1][5][6]

Step 2: Container Labeling

All waste containers must be accurately and clearly labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "3,5-diamino-1H-pyrazole-4-carbonitrile"

An accurate list of all constituents and their approximate concentrations if in a solution.

The date when waste was first added to the container.

The name of the principal investigator and the laboratory location.

Step 3: Storage

Store sealed waste containers in a designated and secure hazardous waste accumulation area

within the laboratory. This area should be cool, dry, and well-ventilated.[1] Segregate the

containers from incompatible materials.

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical

waste disposal contractor to schedule a pickup. Provide a detailed inventory of the waste.

Follow their specific instructions for packaging and preparing the waste for transport.

Experimental Protocols Cited
The disposal procedures outlined are based on standard laboratory practices and information

from Safety Data Sheets for analogous compounds. No experimental protocols for the disposal
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of 3,5-diamino-1H-pyrazole-4-carbonitrile were found. The primary protocol is to treat it as

hazardous chemical waste and transfer it to a certified disposal facility.

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of 3,5-diamino-
1H-pyrazole-4-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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